2-phenyl-N-(4H-1,2,4-triazol-3-yl)butanamide

• IUPAC Name: 2-phenyl-N-(1H-1,2,4-triazol-5-yl)butanamide
• InChI: InChI=1S/C12H14N4O/c1-2-10(9-6-4-3-5-7-9)11(17)15-12-13-8-14-16-12/h3-8,10H,2H2,1H3,(H2,13,14,15,16,17)
• InChI Key: WXXSABGPCAAYHN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=NC=NN2
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

2-phenyl-N-(4H-1,2,4-triazol-3-yl)butanamide is an organic compound that belongs to the class of phenyl-1,2,4-triazoles. These compounds are characterized by the presence of a 1,2,4-triazole ring substituted by a phenyl group. The 1,2,4-triazole ring is a five-membered heterocyclic ring containing three nitrogen atoms and two carbon atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-phenyl-N-(4H-1,2,4-triazol-3-yl)butanamide typically involves the reaction of 2-phenylbutanoyl chloride with 4H-1,2,4-triazole-3-amine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

In an industrial setting, the synthesis of this compound can be scaled up by using continuous flow reactors. These reactors allow for better control of reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-phenyl-N-(4H-1,2,4-triazol-3-yl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the triazole ring can be substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at room temperature.

Reduction: Lithium aluminum hydride in anhydrous ether at low temperatures.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of reduced amides and alcohols.

Substitution: Formation of substituted triazole derivatives.

Scientific Research Applications

2-phenyl-N-(4H-1,2,4-triazol-3-yl)butanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antimicrobial and antifungal agent due to the presence of the triazole ring, which is known for its biological activity.

Medicine: Explored for its potential use in the development of new drugs, particularly as inhibitors of enzymes like cytochrome P450.

Industry: Used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-phenyl-N-(4H-1,2,4-triazol-3-yl)butanamide involves its interaction with specific molecular targets. For instance, in medicinal applications, the nitrogen atoms of the 1,2,4-triazole ring can bind to the iron in the heme moiety of cytochrome P450 enzymes. This binding inhibits the enzyme’s activity, leading to various therapeutic effects . The phenyl group also plays a crucial role in the compound’s interaction with the active site of the enzyme, enhancing its binding affinity .

Comparison with Similar Compounds

Similar Compounds

Fluconazole: An antifungal agent containing a triazole ring.

Voriconazole: Another antifungal agent with a triazole ring.

Trazodone: An antidepressant with a triazole ring.

Nefazodone: An antidepressant similar to trazodone.

Uniqueness

2-phenyl-N-(4H-1,2,4-triazol-3-yl)butanamide is unique due to its specific structure, which combines a phenyl group with a triazole ring and a butanamide moiety. This unique combination of functional groups provides the compound with distinct chemical and biological properties, making it a valuable compound for various applications .